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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating flame-retardant

unsaturated polyester resins (UPR) using Antiblaze 100, a chlorinated phosphate ester flame

retardant. The following sections detail the chemical background, formulation guidelines,

experimental protocols for testing, and expected performance data.

Introduction to Antiblaze 100 in Unsaturated
Polyester Resins
Antiblaze 100, chemically known as P,P'-[2,2-bis(chloromethyl)-1,3-propanediyl] Phosphoric

Acid P,P,P',P'-tetrakis(2-chloroethyl) Ester, is an additive flame retardant effective in

unsaturated polyester resins. Its efficacy stems from the synergistic action of phosphorus and

chlorine. During combustion, phosphorus promotes the formation of a protective char layer in

the condensed phase, while both phosphorus and chlorine compounds can act as radical

scavengers in the gas phase, inhibiting the chemical reactions of burning.[1] The additive

nature of Antiblaze 100 allows for its physical incorporation into the resin matrix before curing.

[1]

Formulation Guidelines and Performance Data
The following tables summarize quantitative data from studies on halogenated and

phosphorus-containing flame retardants in UPR. While specific data for Antiblaze 100 is
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limited in publicly available literature, the data for similar chlorinated and phosphate-based

flame retardants provide a strong indication of expected performance.

Table 1: Physical and Chemical Properties of Antiblaze 100

Property Value

Chemical Name

P,P'-[2,2-bis(chloromethyl)-1,3-propanediyl]

Phosphoric Acid P,P,P',P'-tetrakis(2-chloroethyl)

Ester[2]

CAS Number 38051-10-4[2]

Molecular Formula C13H24Cl6O8P2[2]

Molecular Weight 582.99 g/mol [2]

Appearance Colorless to Yellow Oil[3]

Density ~1.464 g/cm³[4]

Solubility
Slightly soluble in Chloroform, Ethyl Acetate,

Methanol[3]

Table 2: Example Formulations of Flame-Retardant Unsaturated Polyester Resins
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Formulati
on ID

UPR Type
Styrene
Content
(wt%)

Flame
Retardant

Loading
(wt%)

Initiator
(phr)

Promoter
(phr)

UPR-

Control

Orthophtha

lic
35 None 0

1.0

(MEKP)

0.2 (Cobalt

Naph.)

UPR-FR-1
Orthophtha

lic
35

Chlorinated

Paraffin
15

1.0

(MEKP)

0.2 (Cobalt

Naph.)

UPR-FR-2 Isophthalic 30

Triallyl

Phosphate

(TAP)

10
1.0

(MEKP)

0.2 (Cobalt

Naph.)

UPR-FR-3 Isophthalic 30

Diethylene

Glycol

Mod. TAP

10
1.0

(MEKP)

0.2 (Cobalt

Naph.)

UPR-FR-4
Orthophtha

lic
35

Ammonium

Polyphosp

hate (APP)

18
1.0

(MEKP)

0.2 (Cobalt

Naph.)

Note: This table is a composite based on typical UPR formulations.[1][5] Specific loading levels

of Antiblaze 100 should be determined empirically, starting with ranges of 10-20 wt%.

Table 3: Fire Performance Data of Flame-Retardant UPR Formulations
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Formulati
on ID

Flame
Retardant

Loading
(wt%)

UL 94
Rating
(3.2 mm)

LOI (%)
PHRR
(kW/m²)

THR
(MJ/m²)

UPR-

Control
None 0 No Rating

~21-23[6]

[7]
~792[8] -

UPR-FR-2

Triallyl

Phosphate

(TAP)

10 V-0[1] 28[1] - -

UPR-FR-3

Diethylene

Glycol

Mod. TAP

10 V-0[1] 29[1] - -

UPR-FR-4

Ammonium

Polyphosp

hate (APP)

18 V-0[1] 29.8[1]
Reduced

by 61%

Reduced

by 42%

UPR-FR-5 DOPO-N 30 V-1[6] 30.8[6]
Reduced

by 60.7%

Reduced

by 48.3%

Note: PHRR (Peak Heat Release Rate) and THR (Total Heat Release) reductions are relative

to the control resin. Data is compiled from various phosphorus-based flame retardants to

provide a performance benchmark.[1][6][8]

Experimental Protocols
Preparation of Flame-Retardant UPR Samples
This protocol describes the general procedure for preparing cast samples of unsaturated

polyester resin containing Antiblaze 100.

Resin Preparation: To a suitable mixing vessel, add the required amount of unsaturated

polyester resin and styrene monomer (if not pre-mixed).

Flame Retardant Incorporation: Add the desired weight percentage of Antiblaze 100 to the

resin mixture. Mix thoroughly with a mechanical stirrer at a low to medium speed (e.g., 200-

500 rpm) for 10-15 minutes to ensure a homogeneous dispersion.
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Initiator and Promoter Addition: Add the promoter (e.g., cobalt naphthenate) to the mixture

and stir for 2-3 minutes. Subsequently, add the initiator (e.g., methyl ethyl ketone peroxide -

MEKP) and continue stirring for another 2-3 minutes.[5]

Degassing: Place the mixture in a vacuum chamber to remove any entrapped air bubbles

until the bubbling subsides.

Casting: Pour the degassed resin mixture into a pre-heated mold of the desired dimensions

for the specific test (e.g., 125 x 12.7 x 3.2 mm for UL 94).

Curing: Cure the cast samples in an oven. A typical curing cycle is 1 hour at 80°C, followed

by 2 hours at 100°C, and a final post-cure of 1 hour at 120°C.[6] Allow the samples to cool to

room temperature before demolding.

Conditioning: Condition the samples at 23 ± 2°C and 50 ± 5% relative humidity for at least 48

hours before testing.

Fire Performance Testing
The following standard test methods are recommended for evaluating the flame retardancy of

the prepared UPR samples.

UL 94 Vertical Burn Test (ASTM D3801):

Mount a conditioned specimen (125 x 12.7 x 3.2 mm) vertically.

Apply a calibrated flame to the bottom edge of the specimen for 10 seconds and then

remove.

Record the afterflame time (t1).

Immediately re-apply the flame for another 10 seconds and remove.

Record the second afterflame time (t2) and the afterglow time.

Observe for any flaming drips that ignite a cotton patch placed below the specimen.

Classify the material as V-0, V-1, or V-2 based on the UL 94 criteria.[6]
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Limiting Oxygen Index (LOI) Test (ASTM D2863):

Place a conditioned specimen in a vertical glass chimney.

Introduce a controlled mixture of oxygen and nitrogen into the chimney from the bottom.

Ignite the top of the specimen.

Determine the minimum oxygen concentration that just supports flaming combustion for

three minutes or consumption of 50 mm of the specimen length.[9]

The LOI is expressed as the volume percentage of oxygen.

Cone Calorimetry (ASTM E1354):

Expose a 100 x 100 x 3 mm specimen to a specified irradiative heat flux (e.g., 35 or 50

kW/m²).[10]

A spark igniter is used to ignite the pyrolysis gases.

Continuously measure parameters such as time to ignition (TTI), heat release rate (HRR),

peak heat release rate (PHRR), total heat release (THR), and mass loss rate.[11]

Visualizations
Flame Retardant Mechanism of Antiblaze 100 in UPR
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Caption: Mechanism of action for Antiblaze 100 in UPR.

Experimental Workflow for UPR Formulation and Testing
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Caption: Workflow for preparing and testing flame-retardant UPR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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